Cas no 1361849-70-8 (2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetic acid)
2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetic acid
-
- Inchi: 1S/C10H11F3N2O3/c1-5-2-8(18-10(11,12)13)6(3-9(16)17)15-7(5)4-14/h2H,3-4,14H2,1H3,(H,16,17)
- InChI Key: LVIZUPBHSWRQPH-UHFFFAOYSA-N
- SMILES: FC(OC1C=C(C)C(CN)=NC=1CC(=O)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 299
- XLogP3: -1.5
- Topological Polar Surface Area: 85.4
2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022001203-500mg |
2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetic acid |
1361849-70-8 | 97% | 500mg |
$940.80 | 2022-04-02 | |
| Alichem | A022001203-1g |
2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetic acid |
1361849-70-8 | 97% | 1g |
$1,629.60 | 2022-04-02 |
2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetic acid Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
Additional information on 2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetic acid
Introduction to 2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1361849-70-8)
2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetic acid, with the CAS number 1361849-70-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an aminomethyl group, a methyl substituent, and a trifluoromethoxy moiety, all attached to a pyridine ring. These functional groups contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.
The chemical structure of 2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetic acid is particularly noteworthy due to its multifaceted reactivity and stability. The presence of the aminomethyl group allows for various chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. The trifluoromethoxy substituent, on the other hand, imparts unique electronic and steric properties that can influence the compound's biological activity and pharmacokinetics.
Recent research has highlighted the potential of 2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetic acid in various therapeutic areas. For instance, studies have shown that this compound exhibits promising anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.
In addition to its anti-inflammatory properties, 2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetic acid has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through its interaction with viral enzymes or host cell receptors, thereby disrupting the viral life cycle.
The pharmacokinetic profile of 2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetic acid is another area of active investigation. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further development into drug formulations.
In the context of drug discovery and development, 2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetic acid serves as a valuable starting point for the design and synthesis of novel compounds with enhanced biological activity. Chemists and pharmacologists are continuously exploring ways to optimize its structure to improve potency, selectivity, and safety. For example, modifications to the aminomethyl group or the introduction of additional functional groups can lead to derivatives with improved pharmacological profiles.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetic acid in various disease models. Preliminary results from these trials have been encouraging, with several studies reporting positive outcomes in terms of both safety and therapeutic benefit. These findings underscore the potential of this compound as a future therapeutic option for a range of medical conditions.
In conclusion, 2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1361849-70-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into effective therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.
1361849-70-8 (2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)